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Compound of Interest

Compound Name: (2-Chloropyridin-3-yl)acetonitrile

Cat. No.: B174756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2-Chloropyridin-3-yl)acetonitrile, with the CAS Number 101012-32-2, is a heterocyclic

organic compound that serves as a valuable intermediate in the synthesis of a variety of

pharmaceutical and agrochemical compounds. Its structure, featuring a chlorinated pyridine

ring and a nitrile group, offers multiple reactive sites for the construction of more complex

molecular architectures. This guide provides a comprehensive overview of its key physical

properties, experimental protocols for their determination, and a representative synthetic

pathway.

Core Physical and Chemical Properties
A summary of the essential physical and chemical data for (2-Chloropyridin-3-yl)acetonitrile
is presented below. It is important to note that while some of these properties have been

experimentally determined, others are based on computational predictions and should be

considered as such.
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Property Value Source

Molecular Formula C₇H₅ClN₂

--INVALID-LINK--, --INVALID-

LINK--, --INVALID-LINK--, --

INVALID-LINK--

Molecular Weight 152.58 g/mol

--INVALID-LINK--, --INVALID-

LINK--, --INVALID-LINK--, --

INVALID-LINK--

Appearance Light yellow to yellow solid --INVALID-LINK--

Melting Point 85-86 °C --INVALID-LINK--

Boiling Point 294.1 ± 25.0 °C (Predicted) --INVALID-LINK--

Density 1.262 ± 0.06 g/cm³ (Predicted) --INVALID-LINK--

Solubility

Low solubility in water; Soluble

in common organic solvents

such as dichloromethane and

chloroform.

--INVALID-LINK--

Purity
Commercially available with

purities of ≥97%.
--INVALID-LINK--

Experimental Protocols for Physical Property
Determination
The following are generalized, standard laboratory protocols for the determination of the key

physical properties of solid organic compounds like (2-Chloropyridin-3-yl)acetonitrile.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity for a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Ensure the sample of (2-Chloropyridin-3-yl)acetonitrile is dry and finely powdered. If

necessary, gently grind the crystals using a mortar and pestle.

Press the open end of a capillary tube into the powdered sample, forcing a small amount of

the solid into the tube.

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The

packed sample height should be 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a moderate rate until the temperature is about 15-20 °C below

the expected melting point (in this case, heat to around 65-70 °C).

Decrease the heating rate to approximately 1-2 °C per minute to ensure thermal equilibrium.

Observe the sample through the magnifying eyepiece. Record the temperature at which the

first drop of liquid appears (the beginning of the melting range).

Continue to observe and record the temperature at which the entire sample has completely

melted (the end of the melting range).

A sharp melting range (e.g., 0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination (Micro-scale Method)
For the determination of the boiling point of a high-boiling solid, a small-scale method is often

employed. The predicted boiling point is high, so appropriate high-temperature apparatus is

necessary.
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Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

High-temperature thermometer

Heating bath (e.g., silicone oil bath) or a heating block

Clamps and stand

Procedure:

Place a small amount (a few milligrams) of (2-Chloropyridin-3-yl)acetonitrile into the small

test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to a thermometer using a wire or a rubber ring, ensuring the bottom of

the test tube is level with the thermometer bulb.

Immerse the assembly in a high-temperature heating bath, making sure the sample is below

the liquid level of the bath.

Heat the bath gradually. As the temperature rises, air trapped in the capillary tube will expand

and slowly bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the open end

of the capillary tube. This indicates that the vapor pressure of the sample is equal to the

atmospheric pressure.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn back into the capillary tube.

Solubility Determination
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A qualitative assessment of solubility in various solvents can provide insights into the polarity

and potential reactivity of a compound.

Apparatus:

Small test tubes

Vortex mixer (optional)

Spatula

Pipettes

Procedure:

Place approximately 10-20 mg of (2-Chloropyridin-3-yl)acetonitrile into a series of labeled

small test tubes.

To each tube, add 1 mL of a different solvent (e.g., water, ethanol, dichloromethane,

chloroform, hexane).

Agitate the mixture for 1-2 minutes at room temperature. A vortex mixer can be used to

ensure thorough mixing.

Visually inspect the mixture to determine if the solid has dissolved. A compound is generally

considered soluble if it completely dissolves to form a clear solution.

Record the solubility as "soluble," "partially soluble," or "insoluble" for each solvent.

Synthesis Pathway
(2-Chloropyridin-3-yl)acetonitrile can be synthesized from (1-Oxy-pyridin-3-yl)-acetonitrile.

The following diagram illustrates the key transformation in this synthesis.
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Synthesis of (2-Chloropyridin-3-yl)acetonitrile

(1-Oxy-pyridin-3-yl)-acetonitrile

Phosphoryl chloride (POCl₃)

(2-Chloropyridin-3-yl)acetonitrile

Reflux

Click to download full resolution via product page

Caption: Synthesis of (2-Chloropyridin-3-yl)acetonitrile.

Disclaimer: This technical guide is intended for informational purposes for research and

development professionals. The experimental protocols are generalized and may require

optimization for specific laboratory conditions. All chemical handling should be performed in a

well-ventilated fume hood with appropriate personal protective equipment. Please consult the

relevant Safety Data Sheets (SDS) before handling any of the chemicals mentioned.

To cite this document: BenchChem. [Technical Guide: Physical Properties of (2-
Chloropyridin-3-yl)acetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174756#2-chloropyridin-3-yl-acetonitrile-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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